Cas no 1309981-22-3 (5-Nitrothiophene-2-boronic acid pinacol ester)

5-Nitrothiophene-2-boronic acid pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its nitro-substituted thiophene backbone enhances reactivity, making it valuable in the synthesis of complex heterocyclic compounds for pharmaceuticals and materials science. The pinacol ester group ensures improved stability and handling compared to free boronic acids, reducing decomposition risks during storage and reaction conditions. This compound is particularly useful in constructing conjugated systems and functionalized thiophene derivatives. Its compatibility with diverse reaction conditions and high selectivity make it a preferred intermediate for researchers in medicinal chemistry and organic electronics.

5-Nitrothiophene-2-boronic acid pinacol ester structure

1309981-22-3 structure

Product Name:5-Nitrothiophene-2-boronic acid pinacol ester

CAS No:1309981-22-3

MF:C₁₀H₁₄BNO₄S

MW:255.09846162796

MDL:MFCD08063139

CID:4693549

Update Time:2025-10-07

5-Nitrothiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 5-Nitrothiophene-2-boronic acid pinacol ester
- MDL： MFCD08063139
- Inchi： 1S/C10H14BNO4S/c1-9(2)10(3,4)16-11(15-9)7-5-6-8(17-7)12(13)14/h5-6H,1-4H3
- InChI Key： GWANPKDXEUBYJC-UHFFFAOYSA-N
- SMILES： S1C(=CC=C1B1OC(C)(C)C(C)(C)O1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 315
Topological Polar Surface Area: 92.5

5-Nitrothiophene-2-boronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB390034-100 mg	5-Nitrothiophene-2-boronic acid pinacol ester	1309981-22-3		100mg	€382.00	2023-04-25
abcr	AB390034-100mg	5-Nitrothiophene-2-boronic acid pinacol ester; .	1309981-22-3		100mg	€210.70	2025-04-21
abcr	AB390034-1g	5-Nitrothiophene-2-boronic acid pinacol ester; .	1309981-22-3		1g	€369.80	2025-04-21
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY373823-1g	5-Nitrothiophene-2-boronic Acid Pinacol Ester	1309981-22-3	≥95%	1g	¥11250.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1877083-1g	4,4,5,5-Tetramethyl-2-(5-nitrothiophen-2-yl)-1,3,2-dioxaborolane	1309981-22-3	98%	1g	￥7740.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1877083-5g	4,4,5,5-Tetramethyl-2-(5-nitrothiophen-2-yl)-1,3,2-dioxaborolane	1309981-22-3	98%	5g	￥21883.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1877083-10g	4,4,5,5-Tetramethyl-2-(5-nitrothiophen-2-yl)-1,3,2-dioxaborolane	1309981-22-3	98%	10g	￥27508.00	2024-08-09
abcr	AB390034-25g	5-Nitrothiophene-2-boronic acid pinacol ester; .	1309981-22-3		25g	€1937.30	2025-04-21
abcr	AB390034-5g	5-Nitrothiophene-2-boronic acid pinacol ester; .	1309981-22-3		5g	€999.00	2025-04-21